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Compound of Interest

Compound Name: Relamorelin tfa

Cat. No.: B10828215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the clinical trial data for Relamorelin

(Relamorelin TFA), a ghrelin receptor agonist, and compares its performance with other

prokinetic agents in the treatment of diabetic gastroparesis and functional constipation. This

analysis is intended to inform researchers, scientists, and drug development professionals on

the efficacy, safety, and mechanistic profile of Relamorelin in the context of current therapeutic

alternatives.

Executive Summary
Relamorelin, a synthetic pentapeptide analog of ghrelin, has demonstrated prokinetic effects in

clinical trials for both diabetic gastroparesis and chronic constipation. As a selective agonist of

the ghrelin/growth hormone secretagogue receptor (GHSR), it represents a targeted approach

to enhancing gastrointestinal motility. This guide summarizes the key findings from Phase 2

clinical trials and provides a comparative landscape of its efficacy and safety against

established and other emerging therapies.

Data Presentation: Comparative Clinical Trial Data
The following tables summarize the quantitative data from clinical trials of Relamorelin and its

comparators for diabetic gastroparesis and chronic constipation.
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Table 1: Relamorelin vs. Metoclopramide for Diabetic
Gastroparesis (Phase 2b Data)

Endpoint
Relamorelin (10 µg
BID)

Placebo
Metoclopramide
(Oral)

Efficacy

Change in Vomiting

Frequency

~75% reduction from

baseline (not

statistically significant

vs. placebo)[1][2][3]

~70% reduction from

baseline[2]

39% symptom

improvement[4]

Improvement in

Composite Symptom

Score (Nausea, Pain,

Bloating, Fullness)

Statistically significant

improvement vs.

placebo (p < 0.05)[1]

[2][3][5]

-

Statistically significant

improvement vs.

placebo[4]

Acceleration of

Gastric Emptying

Significant

acceleration (12%

improvement, p <

0.05)[1][2][3][5]

<1% change[6]
Accelerated gastric

emptying[4]

Safety & Tolerability

Most Common

Adverse Events

Hyperglycemia,

headache, dizziness,

diarrhea[7]

-

Central nervous

system (CNS) side

effects[4]

Discontinuation due to

AEs
4.4%[7] 2.9%[7]

Not specified in a

comparable manner

Note: Direct head-to-head trial data for Relamorelin and Metoclopramide is limited.

Metoclopramide data is from various studies and may not be directly comparable due to

differences in trial design.

Table 2: Relamorelin vs. Other Prokinetics for Chronic
Constipation (Phase 2a Data)
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Endpoint
Relamorelin
(100 µg QD)

Prucaloprid
e (2 mg QD)

Linaclotide
(145 µg QD)

Lubiprosto
ne (24 µg
BID)

Placebo

Efficacy

Increase in

Spontaneous

Bowel

Movements

(SBMs)/week

Statistically

significant

increase (p <

0.001)[8]

27.8% of

patients

achieved ≥3

SCBMs/week

[6][9]

Mean change

from

baseline: 2.9

SBMs/week[1

0]

Mean SBMs

at week 1:

5.89[11]

13.2% of

patients

achieved ≥3

SCBMs/week

(Prucalopride

trial)[6][9];

Mean change

from

baseline: 1.6

SBMs/week

(Linaclotide

trial)[10];

Mean SBMs

at week 1:

3.99

(Lubiprostone

trial)[11]

Acceleration

of Colonic

Transit

Statistically

significant

acceleration

(p = 0.017 at

48h)[8]

Stimulates

colonic

motility[6]

Accelerated

transit[12]

Increased

fluid secretion

and

transit[13]

-

Safety &

Tolerability

Most

Common

Adverse

Events

Increased

appetite,

fatigue,

headache[8]

[14]

Headache,

gastrointestin

al

complaints[15

]

Diarrhea[10]

[12]

Nausea,

headache,

diarrhea[13]

-

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://investor.evokepharma.com/news-releases/news-release-details/evoke-pharma-study-reports-positive-results-metoclopramide-nasal
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943977/
https://pubmed.ncbi.nlm.nih.gov/27056037/
https://www.iasp-pain.org/publications/pain-research-forum/papers-of-the-week/paper/138702-efficacy-and-safety-linaclotide-opioid-induced-constipation-patients-chronic-noncancer/
https://www.iasp-pain.org/publications/pain-research-forum/papers-of-the-week/paper/138702-efficacy-and-safety-linaclotide-opioid-induced-constipation-patients-chronic-noncancer/
https://pubmed.ncbi.nlm.nih.gov/20012484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943977/
https://pubmed.ncbi.nlm.nih.gov/27056037/
https://www.iasp-pain.org/publications/pain-research-forum/papers-of-the-week/paper/138702-efficacy-and-safety-linaclotide-opioid-induced-constipation-patients-chronic-noncancer/
https://pubmed.ncbi.nlm.nih.gov/20012484/
https://investor.evokepharma.com/news-releases/news-release-details/evoke-pharma-study-reports-positive-results-metoclopramide-nasal
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943977/
https://www.tandfonline.com/doi/full/10.1080/17474124.2019.1575203
https://pmc.ncbi.nlm.nih.gov/articles/PMC2546479/
https://investor.evokepharma.com/news-releases/news-release-details/evoke-pharma-study-reports-positive-results-metoclopramide-nasal
https://pdfs.semanticscholar.org/baa6/2d64618643534ae66b9eca1277bfa53ddf36.pdf
https://www.bioworld.com/articles/612035-data-from-phase-ii-and-iii-trials-support-efficacy-of-prucalopride-in-chronic-constipation?v=preview
https://www.iasp-pain.org/publications/pain-research-forum/papers-of-the-week/paper/138702-efficacy-and-safety-linaclotide-opioid-induced-constipation-patients-chronic-noncancer/
https://www.tandfonline.com/doi/full/10.1080/17474124.2019.1575203
https://pmc.ncbi.nlm.nih.gov/articles/PMC2546479/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Data is derived from separate clinical trial programs and is not from head-to-head

studies. Efficacy endpoints and patient populations may differ across trials.

Experimental Protocols
Relamorelin Phase 2b Trial for Diabetic Gastroparesis
(NCT02357420)

Study Design: A randomized, double-blind, placebo-controlled, 12-week study.[1][2][3][5]

Patient Population: 393 patients with diabetic gastroparesis, characterized by delayed gastric

emptying and symptoms of nausea, vomiting, abdominal pain, bloating, and early satiety.[1]

[2][3][5]

Intervention: Subcutaneous injection of Relamorelin (10 µg, 30 µg, or 100 µg twice daily) or

placebo.[1][2][3][5]

Primary Endpoint: Change from baseline in the weekly frequency of vomiting episodes.[1][2]

[5]

Secondary Endpoints: Changes in a composite score of gastroparesis symptoms (nausea,

postprandial fullness, abdominal pain, and bloating), and gastric emptying time measured by

a ¹³C-spirulina breath test.[1][2][5]

Relamorelin Phase 2a Trial for Chronic Constipation
(NCT01781104)

Study Design: A randomized, double-blind, placebo-controlled, parallel-group trial conducted

over 14 days.[8][16]

Patient Population: 48 female patients with chronic constipation (fulfilling Rome III criteria)

with four or fewer spontaneous bowel movements per week.[8]

Intervention: Subcutaneous injection of Relamorelin (100 µg once daily) or placebo.[8][16]

Primary Endpoints: Change in stool consistency (Bristol Stool Scale) and colonic transit.[16]

[17]
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Secondary Endpoints: Number of spontaneous bowel movements (SBMs) per week, number

of complete SBMs, ease of passage, and time to first bowel movement.[16][18]

Mandatory Visualization
Signaling Pathway of Relamorelin (Ghrelin Receptor
Agonist)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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